Cas no 78581-99-4 (5,6-Difluorobenzimidazole)

• Product Name: 5,6-Difluorobenzimidazole
• CAS No: 78581-99-4
• MF: C₇H₄F₂N₂
• MW: 154.116868019104
• MDL: MFCD02031530
• CID: 579459
• PubChem ID: 345375
• Update Time: 2025-08-01

5,6-Difluorobenzimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,5,6-difluoro-
• 1H-Benzimidazole,5,6-difluoro-(9CI)
• 5,6-difluoro-1H-benzimidazole
• 5,6-difluorobenzimidazole
• 5,6-difluoro-1H-1,3-benzodiazole
• 1H-Benzimidazole, 5,6-difluoro-
• NSC402990
• 5,6-difluoro-1h-benzoimidazole
• 5,6-difluoro-1H-benzo[d]imidazole
• SBB086965
• NE17496
• AK179176
• SY034179
• CS-11955
• AC-29825
• DTXSID60323080
• SCHEMBL1266091
• NSC-402990
• 78581-99-4
• FT-0752130
• EN300-28825
• A914781
• CS-0044504
• MFCD02031530
• s12203
• IAYQNPPZFVAZLY-UHFFFAOYSA-N
• AMY5076
• AKOS001427729
• DB-075492
• XH0014
• 5,6-Difluorobenzimidazole

• MDL： MFCD02031530
• Inchi： 1S/C7H4F2N2/c8-4-1-6-7(2-5(4)9)11-3-10-6/h1-3H,(H,10,11)
• InChI Key： IAYQNPPZFVAZLY-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)NC=N2)F

Computed Properties

• Exact Mass: 154.034
• Monoisotopic Mass: 154.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 28.7

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 369.5℃/760mmHg
• Flash Point: 177.3±22.3 °C
• Refractive Index: 1.625
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5,6-Difluorobenzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5,6-Difluorobenzimidazole

5,6-Difluorobenzimidazole (CAS No. 78581-99-4): A Comprehensive Overview

5,6-Difluorobenzimidazole (CAS No. 78581-99-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 5,6-Difluorobenzimidazole consists of a benzimidazole core with two fluorine atoms substituted at the 5 and 6 positions. The benzimidazole scaffold is a well-known privileged structure in medicinal chemistry, known for its ability to interact with various biological targets. The introduction of fluorine atoms at specific positions can significantly enhance the compound's pharmacological properties, such as metabolic stability, lipophilicity, and target binding affinity.

Recent studies have highlighted the potential of 5,6-Difluorobenzimidazole in several therapeutic areas. One notable application is in the field of oncology. Research has shown that this compound can inhibit the activity of specific kinases involved in cancer cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5,6-Difluorobenzimidazole effectively inhibited the activity of Aurora kinases, which are key regulators of mitosis and are often overexpressed in various types of cancer. This inhibition led to a significant reduction in tumor growth in both in vitro and in vivo models.

Beyond oncology, 5,6-Difluorobenzimidazole has also shown promise in other therapeutic areas. In neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, this compound has been found to modulate the activity of certain enzymes involved in the pathogenesis of these conditions. A study published in the Journal of Neurochemistry reported that 5,6-Difluorobenzimidazole could inhibit the aggregation of amyloid-beta peptides, which are a hallmark of Alzheimer's disease. This inhibition may help to slow down or prevent the progression of neurodegenerative disorders.

In addition to its therapeutic potential, 5,6-Difluorobenzimidazole has been explored for its use as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it an invaluable tool for understanding complex biological processes. For example, researchers have used this compound to study the role of specific kinases in cellular signaling pathways and to identify novel targets for drug development.

The synthesis of 5,6-Difluorobenzimidazole is well-documented in the literature. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the condensation of 1H-benzo[d]imidazol-2-amine with 1-fluoro-2-nitrobenzene followed by reduction and fluorination steps. These synthetic methods have been optimized to ensure high yields and purity, making it feasible for large-scale production for both research and commercial purposes.

In conclusion, 5,6-Difluorobenzimidazole (CAS No. 78581-99-4) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for drug discovery and development. Ongoing research continues to uncover new therapeutic potentials and applications for this compound, further solidifying its importance in the scientific community.